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Compound of Interest

Compound Name: 5-Nitro-1H-indazole-3-carbonitrile

Cat. No.: B1632264 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
5-Nitro-1H-indazole-3-carbonitrile, also known as DL0805, is a small molecule inhibitor of

Rho-associated coiled-coil containing protein kinase (ROCK). It has demonstrated potent

inhibitory activity against ROCK-I and has been investigated for its vasorelaxant properties,

suggesting potential applications in cardiovascular research, particularly in the context of

hypertension.[1] These application notes provide detailed protocols for in vitro assays to

characterize the activity of 5-Nitro-1H-indazole-3-carbonitrile, including its inhibitory effect on

ROCK, its cytotoxic profile, and its vasorelaxant effects on vascular smooth muscle.

Quantitative Data Summary
The following table summarizes the available quantitative data for 5-Nitro-1H-indazole-3-
carbonitrile.
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Assay
Target/Cell
Line

Parameter Value Reference

ROCK Inhibition ROCK-I IC50 6.67 µM [1]

ROCK Inhibition ROCK-II IC50
Data not

available

Cytotoxicity
Various Cell

Lines
IC50

Data not

available

Note: While described as having "high toxicity," specific IC50 values from cytotoxicity assays

were not publicly available at the time of this publication.[1] Researchers are strongly

encouraged to perform cytotoxicity testing in relevant cell lines to determine the therapeutic

index.

Signaling Pathway
5-Nitro-1H-indazole-3-carbonitrile exerts its effects primarily through the inhibition of the Rho-

kinase (ROCK) signaling pathway. This pathway is a critical regulator of actin cytoskeleton

dynamics, cell adhesion, and smooth muscle contraction.
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Upstream Activation

ROCK Activation

Downstream Effects
GPCR GEFs

Agonists
RhoA-GDP
(Inactive)

RhoA-GTP
(Active)

GTP hydrolysis

ROCK

Activation
GTP exchange

GAPs Inactivation

Myosin Light Chain
Phosphatase (MLCP)Inhibition

Myosin Light Chain (MLC)
Phosphorylation5-Nitro-1H-indazole-3-carbonitrile

Inhibition

Phosphorylated
Myosin Light Chain (pMLC)

Dephosphorylation
Phosphorylation

Smooth Muscle
Contraction
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Prepare Reagents:
- ROCK Enzyme (ROCK-I or ROCK-II)

- Kinase Buffer
- ATP

- Substrate (e.g., MYPT1)
- Test Compound dilutions

Add enzyme, buffer, and test compound
to microplate wells

Pre-incubate to allow compound binding

Initiate reaction by adding ATP

Incubate at 30°C

Stop reaction

Detect substrate phosphorylation
(e.g., using a specific antibody and a secondary detection reagent)

Measure signal (e.g., absorbance or fluorescence)

Calculate % inhibition and determine IC50
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Seed cells in a 96-well plate and
allow to adhere overnight

Treat cells with serial dilutions of
5-Nitro-1H-indazole-3-carbonitrile

Incubate for a specified duration
(e.g., 24, 48, or 72 hours)

Add MTT reagent to each well

Incubate for 2-4 hours to allow
formazan crystal formation

Solubilize formazan crystals with
a solubilization solution (e.g., DMSO)

Measure absorbance at ~570 nm

Calculate % cell viability and determine IC50

 

Isolate thoracic aorta from a rat and
prepare aortic rings (2-3 mm)

Mount aortic rings in an organ bath
containing physiological salt solution (PSS)

Equilibrate under tension and
assess endothelium integrity

Induce sustained contraction with a
vasoconstrictor (e.g., phenylephrine or KCl)

Cumulatively add increasing concentrations of
5-Nitro-1H-indazole-3-carbonitrile

Record changes in isometric tension

Calculate % relaxation and determine EC50

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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